molecular formula C9H11NO4S B12592695 2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide CAS No. 593288-18-7

2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide

Cat. No.: B12592695
CAS No.: 593288-18-7
M. Wt: 229.26 g/mol
InChI Key: OOOTXRJVROEOCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

IUPAC Nomenclature and Systematic Naming Conventions

The compound’s systematic name follows IUPAC guidelines for spirocyclic systems and heteroatom prioritization. The base structure is defined as a spiro[4.5]deca-6,9-dien-8-one , indicating a bicyclic system where two rings (one 4-membered and one 5-membered) share a single spiro carbon atom. The numbering begins at the spiro junction, with the larger ring (deca-) containing conjugated double bonds at positions 6 and 9 and a ketone group at position 8.

The heteroatom prefixes 2-thia and 1-aza specify sulfur and nitrogen atoms at positions 2 and 1, respectively, within the smaller ring. The 1-methoxy substituent attaches to the nitrogen atom (position 1), while the 2,2-dioxide designation denotes two oxygen atoms bonded to the sulfur atom (position 2), forming a sulfone group. This nomenclature precisely encodes the compound’s connectivity and functional groups, distinguishing it from simpler azaspiro analogs.

Molecular Formula and Exact Mass Determination

The molecular formula C₉H₁₁NO₄S (Table 1) was confirmed via high-resolution mass spectrometry, with a monoisotopic mass of 229.04088 g/mol . The exact mass calculation accounts for the most abundant isotopes:

  • Carbon (¹²C: 12.000000)
  • Hydrogen (¹H: 1.007825)
  • Nitrogen (¹⁴N: 14.003074)
  • Oxygen (¹⁶O: 15.994915)
  • Sulfur (³²S: 31.972071)

The average molecular weight (229.253 g/mol) reflects natural isotopic abundance. Discrepancies between exact and average masses arise from sulfur’s polyisotopic nature (³²S: 95%, ³³S: 0.76%, ³⁴S: 4.22%) and minor contributions from ¹³C and ¹⁵N isotopes.

Table 1: Molecular parameters of 2-thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide

Parameter Value
Molecular formula C₉H₁₁NO₄S
Monoisotopic mass 229.04088 g/mol
Average molecular weight 229.253 g/mol
Topological polar surface area 94.9 Ų
Heavy atom count 15

Stereochemical Features and Conformational Isomerism

The spiro[4.5] framework imposes significant stereochemical constraints. The smaller 4-membered ring adopts a puckered conformation to alleviate angle strain, while the 5-membered ring exhibits partial planarity due to conjugated π-systems from the 6,9-diene and ketone groups. Key stereoelectronic effects include:

  • Spiro conjugation : The orthogonal orientation of the two rings minimizes orbital overlap, limiting resonance between the sulfone and enone systems.
  • Axial chirality : The methoxy group at N1 creates a stereogenic center, potentially yielding two enantiomers. However, no crystallographic data currently confirms absolute configuration.
  • Sulfone geometry : The tetrahedral sulfur center in the 2,2-dioxide group adopts a near-perfect tetrahedral angle (109.5°), as observed in related sulfonamides.

Molecular modeling suggests the 6,9-diene system exists in an s-cis conformation, stabilized by hyperconjugation between the C=C π-orbitals and adjacent C=O and S=O groups.

Comparative Analysis with Related Azaspiro Heterocycles

The compound’s architecture differs markedly from other azaspiro systems (Table 2). For example:

  • Spiro[4.5]deca-6,9-dien-8-one (CID 12641998) : Lacks nitrogen and sulfur, featuring a simple hydrocarbon skeleton.
  • 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione (CAS 82304-66-3) : Replaces sulfur with oxygen and introduces bulky tert-butyl groups that sterically hinder ring puckering.
  • 2-Methyl-1-azaspiro[4.5]deca-1,6,9-trien-8-one (CAS 161644-20-8) : Contains an additional double bond (triene system) and methyl substituent, altering electronic conjugation.

Table 2: Structural comparison of azaspiro derivatives

Compound Heteroatoms Key Substituents Molecular Weight (g/mol)
Target compound 1N, 1S 1-methoxy, 2,2-dioxide 229.253
Spiro[4.5]deca-6,9-dien-8-one None None 148.20
7,9-Di-tert-butyl-1-oxaspiro... 1O 2 tert-butyl 276.37
2-Methyl-1-azaspiro... 1N 2-methyl 161.20

The target compound’s sulfone group enhances polarity (PSA = 94.9 Ų vs. 43.3 Ų in non-sulfonated analogs), while the methoxy group modulates electron density at nitrogen. These features distinguish its reactivity in Michael addition and nucleophilic substitution reactions compared to sulfide-containing spirocycles.

Properties

CAS No.

593288-18-7

Molecular Formula

C9H11NO4S

Molecular Weight

229.26 g/mol

IUPAC Name

1-methoxy-2,2-dioxo-2λ6-thia-1-azaspiro[4.5]deca-6,9-dien-8-one

InChI

InChI=1S/C9H11NO4S/c1-14-10-9(6-7-15(10,12)13)4-2-8(11)3-5-9/h2-5H,6-7H2,1H3

InChI Key

OOOTXRJVROEOCD-UHFFFAOYSA-N

Canonical SMILES

CON1C2(CCS1(=O)=O)C=CC(=O)C=C2

Origin of Product

United States

Chemical Reactions Analysis

2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide undergoes various chemical reactions, including:

Scientific Research Applications

2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-Thia-1-azaspiro[4.5]deca-6,9-dien-8-one, 1-methoxy-, 2,2-dioxide involves its interaction with specific molecular targets. The compound can undergo intramolecular ipso-attack on electron-rich aromatic rings, leading to the formation of various intermediates . These interactions can affect different biological pathways, making it a compound of interest for further study.

Comparison with Similar Compounds

Structural Analogues with Benzothiazine and Spirocyclic Cores

highlights several structurally related compounds, which differ in substituents, heteroatoms, or ring systems (Table 1):

Compound Name Melting Point (°C) Molecular Weight Key Substituents/Ring System Spectral Data (IR, NMR)
Compound A 133.0–135.0 Not explicitly stated 2-Thia-1-aza, spiro[4.5], methoxy 1H NMR: δ 3.80 (s, 3H, OCH3)
N-Methoxy-7-chloro-3,4-dihydro-2,1-benzothiazine-2,2-dioxide 123.0–125.0 247 Chloro-substituted benzothiazine IR: 1680 cm⁻¹ (C=O)
N-Methoxy-7-fluoro-3,4-dihydro-2,1-benzothiazine-2,2-dioxide 76.0–78.0 231 Fluoro-substituted benzothiazine 13C NMR: δ 161.2 (C-F)
1-Oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione derivatives (e.g., 11a–11k ) Not reported Varies Oxa-aza spiro, alkyne/alkyl substituents Synthesized via DCC-mediated condensation

Key Observations :

  • Substituent Effects : The chloro and fluoro derivatives exhibit lower melting points compared to Compound A, likely due to reduced symmetry and intermolecular interactions .
  • Heteroatom Influence : Replacing sulfur (thia) with oxygen (oxa) in 1-oxa-4-azaspiro derivatives () alters electronic properties and synthetic routes. For example, oxa-aza spiro compounds require glycolic/lactic acid and bis(acetoxy)iodobenzene for cyclization, whereas Compound A’s synthesis may involve thiol-containing precursors .

Spirocyclic Compounds with Benzothiazole Moieties

describes spiro compounds like 8-(4-dimethylamino-phenyl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione, which incorporate benzothiazole groups. These compounds exhibit:

Data Tables

Table 1: Comparative Physical and Spectral Properties of Selected Compounds

(See above for full table)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.